Cas no 2060027-29-2 (6-(4-formylphenyl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid)

• Product Name: 6-(4-formylphenyl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• CAS No: 2060027-29-2
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• MDL: MFCD30500085
• CID: 5212412
• PubChem ID: 125456546
• Update Time: 2025-06-08

6-(4-formylphenyl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 6-(4-formylphenyl)-
• 6-(4-formylphenyl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid

• MDL： MFCD30500085
• Inchi： 1S/C14H9N3O3/c18-7-9-1-3-10(4-2-9)11-5-12(14(19)20)13-15-8-16-17(13)6-11/h1-8H,(H,19,20)
• InChI Key： KQYVHDKGUCSGKY-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C1=CC=C(C=O)C=C1)C=C2C(O)=O

Additional information on 6-(4-formylphenyl)-1,2,4triazolo1,5-apyridine-8-carboxylic acid

Comprehensive Overview of 6-(4-Formylphenyl)-1,2,4-Triazolo[1,5-a]Pyridine-8-Carboxylic Acid (CAS No. 2060027-29-2)

The compound 6-(4-formylphenyl)-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2060027-29-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This triazolopyridine derivative features a unique structural framework combining a formylphenyl group with a carboxylic acid functionality, making it a versatile intermediate for drug discovery and organic synthesis. Its molecular formula, C₁₅H₁₀N₄O₃, reflects its potential for diverse chemical modifications, particularly in the development of small-molecule inhibitors and fluorescent probes.

Recent studies highlight the growing demand for triazolopyridine-based compounds in medicinal chemistry, driven by their ability to modulate biological targets such as kinases and GPCRs. The presence of both aldehyde and carboxyl groups in CAS 2060027-29-2 enables selective conjugation reactions, a feature highly sought after in bioconjugation and proteomics research. Researchers are increasingly exploring its utility in covalent drug design, where the formyl moiety can form reversible bonds with cysteine residues in proteins—a strategy popularized by BTK inhibitors like ibrutinib.

From an SEO perspective, queries such as "triazolopyridine synthesis," "formylphenyl applications," and "carboxylic acid derivatives in drug discovery" align with trending academic and industrial interests. The compound’s role in high-throughput screening (HTS) libraries is another hotspot, as evidenced by its inclusion in Enamine and Mcule catalogs. Notably, its photophysical properties—stemming from the conjugated triazolo[1,5-a]pyridine core—make it relevant for OLED materials and bioimaging applications, topics frequently searched in materials science forums.

In synthetic routes, 6-(4-formylphenyl)-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid is often prepared via cyclocondensation of hydrazine derivatives with 2-cyanopyridines, followed by Vilsmeier-Haack formylation. Its purity (>95% by HPLC) and stability under ambient conditions are critical for reproducibility, a concern frequently raised in QC/QA discussions. Analytical techniques like NMR (¹H/¹³C) and LC-MS are essential for characterization, as emphasized in patent literature (e.g., WO2021156171).

Environmental and regulatory aspects of CAS 2060027-29-2 adhere to REACH and FDA guidelines for non-hazardous intermediates. Its low eco-toxicity profile supports sustainable chemistry initiatives—a trending topic in green chemistry circles. Future directions may explore its AI-driven drug design potential, leveraging machine learning models to predict novel derivatives for oncology or neurodegenerative disease targets.